5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(3-fluoro-4-hydroxyphenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C10H7FN2O2/c11-8-3-6(1-2-9(8)14)7-4-12-10(15)13-5-7/h1-5,14H,(H,12,13,15)
• InChI Key: WPSBXDCXRULTNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CNC(=O)N=C2)F)O
• Molecular Formula: C10H7FN2O2
• DSSTOX Substance ID: DTXSID10686798
• Molecular Weight: 206.17 g/mol
• CAS RN: 1111108-56-5

Description

5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine (5-FHP) is a small molecule that has recently been gaining attention in the scientific community due to its potential applications in a variety of scientific fields. 5-FHP has a wide range of properties that make it an attractive candidate for use in laboratory experiments, as well as for potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% is not yet fully understood. However, it is thought to act as an inhibitor of DHFR, AChE, COX, and TK. It is believed that 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% binds to the active sites of these enzymes and prevents them from catalyzing their respective reactions. Additionally, 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% is thought to act as an inhibitor of the enzyme glutathione S-transferase (GST), which is involved in the detoxification of xenobiotics.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% are not yet fully understood. However, it is believed that 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% can modulate the activity of various enzymes involved in metabolic processes and cell signaling. Additionally, 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% has been studied for its potential to modulate the activity of various neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% is a versatile molecule that can be used in a variety of laboratory experiments. It has several advantages, such as its low cost, ease of synthesis, and wide range of potential applications. Additionally, 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% is relatively stable and can be stored for long periods of time. However, there are some limitations to using 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% in laboratory experiments, such as its low solubility in water and its potential to cause side effects in certain individuals.

Future Directions

There are many potential future directions for the research and application of 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95%. For example, further studies could be conducted to investigate the potential therapeutic effects of 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95%, such as its ability to modulate the activity of various enzymes and neurotransmitters. Additionally, further research could be conducted to evaluate the safety and efficacy of 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% for use in laboratory experiments. Moreover, 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% could be studied for its potential to modulate the activity of various proteins involved in disease processes, such as cancer and inflammation. Finally, further research could be conducted to investigate the potential of 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% to be used as a drug delivery system.

Synthesis Methods

5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% can be synthesized via a two-step process. The first step involves the condensation of 3-fluoro-4-hydroxybenzaldehyde and 2-hydroxy-5-methylpyrimidine to form 5-(3-fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine. This reaction is catalyzed by a Lewis acid, such as aluminum trichloride, and is carried out in an aqueous solution. The second step involves the oxidation of the intermediate product with a suitable oxidizing agent, such as potassium permanganate, to form the final product, 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95%.

Scientific Research Applications

5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% has been studied for its potential applications in scientific research. It has been investigated as a potential inhibitor of the enzyme dihydrofolate reductase (DHFR), which plays a role in the metabolism of folate. Additionally, 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% has been studied for its potential to modulate the activity of the enzyme acetylcholinesterase (AChE), which is important for the regulation of neurotransmission. 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% has also been studied as a potential inhibitor of the enzyme cyclooxygenase (COX), which plays a role in inflammation. Moreover, 5-(3-Fluoro-4-hydroxyphenyl)-2-hydroxypyrimidine, 95% has been investigated for its potential to modulate the activity of the enzyme tyrosine kinase (TK), which is involved in cell signaling.